4-Chloro-N-[2-(thiophen-2-yl)imidazo[1,2-a]pyridin-3-yl]benzamide
4-Chloro-N-[2-(thiophen-2-yl)imidazo[1,2-a]pyridin-3-yl]benzamide
DS2 is a selective positive allosteric modulator of d-GABAA receptors.
Brand Name:
Vulcanchem
CAS No.:
374084-31-8
VCID:
VC0526659
InChI:
InChI=1S/C18H12ClN3OS/c19-13-8-6-12(7-9-13)18(23)21-17-16(14-4-3-11-24-14)20-15-5-1-2-10-22(15)17/h1-11H,(H,21,23)
SMILES:
C1=CC2=NC(=C(N2C=C1)NC(=O)C3=CC=C(C=C3)Cl)C4=CC=CS4
Molecular Formula:
C18H12ClN3OS
Molecular Weight:
353.8 g/mol
4-Chloro-N-[2-(thiophen-2-yl)imidazo[1,2-a]pyridin-3-yl]benzamide
CAS No.: 374084-31-8
Inhibitors
VCID: VC0526659
Molecular Formula: C18H12ClN3OS
Molecular Weight: 353.8 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
CAS No. | 374084-31-8 |
---|---|
Product Name | 4-Chloro-N-[2-(thiophen-2-yl)imidazo[1,2-a]pyridin-3-yl]benzamide |
Molecular Formula | C18H12ClN3OS |
Molecular Weight | 353.8 g/mol |
IUPAC Name | 4-chloro-N-(2-thiophen-2-ylimidazo[1,2-a]pyridin-3-yl)benzamide |
Standard InChI | InChI=1S/C18H12ClN3OS/c19-13-8-6-12(7-9-13)18(23)21-17-16(14-4-3-11-24-14)20-15-5-1-2-10-22(15)17/h1-11H,(H,21,23) |
Standard InChIKey | AZKMWHRDICVYEI-UHFFFAOYSA-N |
SMILES | C1=CC2=NC(=C(N2C=C1)NC(=O)C3=CC=C(C=C3)Cl)C4=CC=CS4 |
Canonical SMILES | C1=CC2=NC(=C(N2C=C1)NC(=O)C3=CC=C(C=C3)Cl)C4=CC=CS4 |
Appearance | Solid powder |
Description | DS2 is a selective positive allosteric modulator of d-GABAA receptors. |
Purity | >98% (or refer to the Certificate of Analysis) |
Shelf Life | >2 years if stored properly |
Solubility | Soluble in DMSO |
Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms | 4-chloro-N-(2-(2-thienyl)imidazo(1,2-a)pyridin-3-yl)benzamide DS-2 compound DS2 compound |
Reference | 1: Lip GY, Potpara T, Boriani G, Blomström-Lundqvist C. A tailored treatment strategy: a modern approach for stroke prevention in patients with atrial fibrillation. J Intern Med. 2016 May;279(5):467-76. doi: 10.1111/joim.12468. Epub 2016 Mar 22. Review. PubMed PMID: 27001354. 2: Zhu W, He W, Guo L, Wang X, Hong K. The HAS-BLED Score for Predicting Major Bleeding Risk in Anticoagulated Patients With Atrial Fibrillation: A Systematic Review and Meta-analysis. Clin Cardiol. 2015 Sep;38(9):555-61. doi: 10.1002/clc.22435. Review. PubMed PMID: 26418409. 3: Dzeshka MS, Lane DA, Lip GY. Stroke and bleeding risk in atrial fibrillation: navigating the alphabet soup of risk-score acronyms (CHADS2 , CHA2 DS2 -VASc, R2 CHADS2 , HAS-BLED, ATRIA, and more). Clin Cardiol. 2014 Oct;37(10):634-44. doi: 10.1002/clc.22294. Epub 2014 Aug 28. Review. PubMed PMID: 25168181. 4: Verheugt FW. Advances in stroke prevention in atrial fibrillation: enhanced risk stratification combined with the newer oral anticoagulants. Clin Cardiol. 2013 Jun;36(6):312-22. doi: 10.1002/clc.22122. Epub 2013 Apr 8. Review. PubMed PMID: 23568790. 5: Danelich IM, Reed BN, Hollis IB, Cook AM, Rodgers JE. Clinical update on the management of atrial fibrillation. Pharmacotherapy. 2013 Apr;33(4):422-46. doi: 10.1002/phar.1217. Review. PubMed PMID: 23553811. 6: Zafrilla B, Martínez-Espinosa RM, Bonete MJ, Butt JN, Richardson DJ, Gates AJ. A haloarchaeal ferredoxin electron donor that plays an essential role in nitrate assimilation. Biochem Soc Trans. 2011 Dec;39(6):1844-8. doi: 10.1042/BST20110709. Review. PubMed PMID: 22103537. 7: Baskova IP, Zavalova LL. [Polyfunctionality of destabilase, a lysozyme from a medicinal leech]. Bioorg Khim. 2008 May-Jun;34(3):337-43. Review. Russian. PubMed PMID: 18672682. 8: Sidler D, Arndt HR, van Niekerk AA. Medical futility and end-of-life care. S Afr Med J. 2008 Apr;98(4):284-6. Review. PubMed PMID: 18637637. 9: Studholme DJ, Dixon R. Domain architectures of sigma54-dependent transcriptional activators. J Bacteriol. 2003 Mar;185(6):1757-67. Review. PubMed PMID: 12618438; PubMed Central PMCID: PMC150144. |
PubChem Compound | 979718 |
Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume